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Compound of Interest

Compound Name: Nvp-lcq195

Cat. No.: B1677049 Get Quote

Nvp-lcq195 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

precipitation issues with Nvp-lcq195 in experimental media.

Frequently Asked Questions (FAQs)
Q1: What is Nvp-lcq195 and what is its mechanism of action?

Nvp-lcq195, also known as LCQ-195 or AT9311, is a potent small molecule inhibitor of cyclin-

dependent kinases (CDKs).[1][2] It primarily targets CDK1, CDK2, CDK3, CDK5, and CDK9.[1]

[3] By inhibiting these kinases, Nvp-lcq195 disrupts the cell cycle, leading to cell cycle arrest

and apoptosis in susceptible cancer cells, such as multiple myeloma.[1]

Q2: What are the solubility properties of Nvp-lcq195?

Nvp-lcq195 is readily soluble in dimethyl sulfoxide (DMSO) at concentrations up to 100 mg/mL

(217.24 mM), though sonication may be required to achieve complete dissolution.[4] It is,

however, insoluble in water and ethanol.[2] This high hydrophobicity is a common reason for

precipitation when introducing a DMSO stock solution into an aqueous cell culture medium.

Q3: How should I prepare and store Nvp-lcq195 stock solutions?
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To ensure stability and minimize the risk of precipitation, follow these guidelines for stock

solution preparation and storage:

Solvent: Use fresh, anhydrous DMSO to prepare the initial stock solution.[2]

Concentration: Prepare a high-concentration stock solution (e.g., 10 mM or higher) to

minimize the volume of DMSO added to your experimental media.[4]

Dissolution: If the compound does not dissolve readily, gentle warming and/or sonication can

be used to aid dissolution.[1][4]

Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles.[1][5] Store aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Troubleshooting Nvp-lcq195 Precipitation
Encountering a precipitate after adding Nvp-lcq195 to your cell culture media can be a

frustrating experience. The following guide provides a step-by-step approach to troubleshoot

and prevent this issue.

Problem: A visible precipitate forms immediately or
shortly after adding Nvp-lcq195 to the cell culture
medium.
Potential Cause 1: Poor Aqueous Solubility

Nvp-lcq195 is hydrophobic, and direct dilution of a concentrated DMSO stock into an aqueous

medium can cause it to crash out of solution.

Solutions:

Stepwise Dilution: Instead of adding the concentrated stock directly to your final volume of

media, perform a serial dilution. First, dilute the stock solution in a small volume of media,

vortex or mix well, and then add this intermediate dilution to the final volume.

Pre-warm Media and Solutions: Pre-warming the cell culture media and the Nvp-lcq195
stock solution to 37°C before mixing can help improve solubility and prevent precipitation
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caused by temperature shock.[4]

Increase Final DMSO Concentration (with caution): While high concentrations of DMSO can

be toxic to cells, ensuring a final DMSO concentration of <0.5% is generally well-tolerated

and can help maintain solubility.[5] Always include a vehicle control (media with the same

final DMSO concentration) in your experiments.

Vortexing During Addition: Add the Nvp-lcq195 stock solution dropwise to the media while

vortexing or gently swirling to ensure rapid and even dispersion.

Potential Cause 2: Interaction with Media Components

Components in the cell culture medium, such as proteins and salts in fetal bovine serum (FBS),

can sometimes interact with small molecules and reduce their solubility.

Solutions:

Serum-Free Dilution: Prepare the initial dilution of Nvp-lcq195 in a small volume of serum-

free media first, and then add this to your complete, serum-containing media.

Test Different Media Formulations: If precipitation persists, consider testing a different basal

medium formulation.

Potential Cause 3: Incorrect Stock Solution Preparation

If the compound is not fully dissolved in the initial DMSO stock, it will readily precipitate when

introduced to the aqueous environment of the cell culture medium.

Solutions:

Ensure Complete Dissolution: Visually inspect your DMSO stock solution to ensure it is a

clear solution with no visible particulates. If necessary, use sonication to fully dissolve the

compound.[4]

Use Fresh DMSO: DMSO is hygroscopic (absorbs moisture from the air), and the presence

of water can reduce the solubility of hydrophobic compounds. Use fresh, anhydrous DMSO

for preparing your stock solutions.[2]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Nvp-lcq195 Stock
Solution in DMSO

Materials:

Nvp-lcq195 powder (MW: 460.33 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Procedure:

1. Weigh out the desired amount of Nvp-lcq195 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 4.603 mg.

2. Add the appropriate volume of sterile DMSO to the powder.

3. Vortex the solution thoroughly. If necessary, place the tube in a sonicator bath for 5-10

minutes until the powder is completely dissolved and the solution is clear.

4. Aliquot the stock solution into sterile, single-use microcentrifuge tubes.

5. Store the aliquots at -20°C or -80°C.

Protocol 2: Dilution of Nvp-lcq195 into Cell Culture
Media (Example for a final concentration of 1 µM)

Materials:

10 mM Nvp-lcq195 stock solution in DMSO

Pre-warmed (37°C) cell culture medium (e.g., DMEM with 10% FBS)

Sterile tubes
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Procedure:

1. Intermediate Dilution: Prepare a 1:100 intermediate dilution by adding 1 µL of the 10 mM

stock solution to 99 µL of pre-warmed cell culture medium. This results in a 100 µM

solution. Mix thoroughly by pipetting or gentle vortexing.

2. Final Dilution: Add 10 µL of the 100 µM intermediate dilution to 990 µL of pre-warmed cell

culture medium to achieve a final concentration of 1 µM. The final DMSO concentration

will be 0.01%.

3. Gently mix the final solution before adding it to your cells.

Data Presentation
Table 1: Solubility of Nvp-lcq195 in Common Solvents

Solvent Solubility Notes

DMSO ≥ 66.67 mg/mL (144.83 mM)[3] Sonication may be required.[4]

Water Insoluble[4]

Ethanol Insoluble[2]

Table 2: Recommended Storage Conditions for Nvp-lcq195 Solutions

Solution Storage Temperature Duration

Powder -20°C 3 years[3]

In DMSO -80°C 2 years[1]

In DMSO -20°C 1 year[1]
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Caption: Nvp-lcq195 inhibits key CDKs, blocking cell cycle progression and transcription.
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Caption: A logical workflow for troubleshooting Nvp-lcq195 precipitation in media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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